Cas no 2799-73-7 (3-Bromopropyl isothiocyanate)

• Product Name: 3-Bromopropyl isothiocyanate
• CAS No: 2799-73-7
• MF: C₄H₆BrNS
• MW: 180.066138744354
• MDL: MFCD00060421
• CID: 258774
• PubChem ID: 137714
• Update Time: 2025-06-09

3-Bromopropyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• Propane,1-bromo-3-isothiocyanato-
• 3-Bromopropyl isothiocyanate
• 1-bromo-3-isothiocyanatopropane
• 3-Bromopropylisothiocyanate
• 1-Bromo-3-isothiocyanatopropane #
• CAA79973
• AKOS006227763
• FT-0634498
• SCHEMBL347936
• 1-bromo-3-isothiocyanato-propane
• 2799-73-7
• MFCD00060421
• DTXSID60182270
• A819277
• EN300-7562880
• DB-022397
• G29320

• MDL： MFCD00060421
• Inchi： 1S/C4H6BrNS/c5-2-1-3-6-4-7/h1-3H2
• InChI Key： RIUVKCFFZBZEHS-UHFFFAOYSA-N
• SMILES： BrCCCN=C=S

Computed Properties

• Exact Mass: 178.94000
• Monoisotopic Mass: 178.94043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 77.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• Color/Form: Not available
• Density: 1,54 g/cm3
• Boiling Point: 128 °C
• PSA: 44.45000
• LogP: 1.87420
• Solubility: Not available

3-Bromopropyl isothiocyanate Security Information

• Hazardous Material Identification：
• HazardClass：KEEP COLD, LACHRYMATOR, TOXIC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Isothiocyanates Isothiocyanates
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Isothiocyanates

Additional information on 3-Bromopropyl isothiocyanate

Professional Introduction to 3-Bromopropyl Isothiocyanate (CAS No. 2799-73-7)

3-Bromopropyl isothiocyanate, with the chemical formula C₄H₇BrN₃S, is a versatile intermediate in organic synthesis and pharmaceutical research. This compound, identified by its CAS number 2799-73-7, has garnered significant attention due to its utility in the development of novel bioactive molecules. Its unique structural features, combining a brominated alkyl group with an isothiocyanate functional group, make it a valuable reagent in various synthetic pathways.

The 3-bromopropyl isothiocyanate molecule exhibits reactivity that stems from both its bromine substituent and the highly electrophilic isothiocyanate group. The bromine atom provides a handle for further functionalization via cross-coupling reactions, while the isothiocyanate moiety is known for its ability to form covalent bonds with nucleophiles such as amines and thiols. This dual functionality has made it a staple in the synthesis of peptidomimetics, heterocyclic compounds, and other pharmacologically relevant structures.

In recent years, the application of 3-bromopropyl isothiocyanate has expanded into the field of drug discovery, particularly in the design of small-molecule inhibitors targeting protein-protein interactions. The isothiocyanate group can selectively react with specific amino acid residues, allowing for the development of high-affinity binders. For instance, studies have demonstrated its utility in generating inhibitors of kinases and other enzymes involved in cancer pathways. The bromine atom further enables post-synthetic modifications, enhancing the diversity of potential drug candidates.

One notable area where 3-bromopropyl isothiocyanate has shown promise is in the synthesis of thiazole derivatives, which are prevalent in medicinal chemistry due to their biological activity. The reaction between 3-bromopropyl isothiocyanate and thiourea or other sulfur-containing nucleophiles yields thiazole scaffolds that can be further elaborated into bioactive molecules. These thiazole compounds have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties.

The synthesis of 3-bromopropyl isothiocyanate typically involves the reaction of propyl bromide with phosphorus pentasulfide (P₄S₁₀) to form propyl disulfide, which is then treated with phosphorus oxychloride (POCl₃) to yield the corresponding isothiocyanate. This synthetic route highlights the compound's accessibility and cost-effectiveness, making it an attractive choice for industrial-scale applications.

In academic research, the reactivity of CAS No. 2799-73-7, specifically its interaction with biomolecules, has been extensively studied. For example, recent work has explored its use in modifying proteins for structural studies or as tools for drug delivery systems. The ability to conjugate proteins or peptides with this compound allows researchers to investigate protein-protein interactions or develop targeted therapeutic agents.

The versatility of 3-bromopropyl isothiocyanate extends beyond pharmaceutical applications. It has been utilized in materials science for the functionalization of polymers and surfaces, imparting specific properties such as adhesion or biocompatibility. The ability to introduce both hydrophobic and reactive groups into materials via this compound opens up new possibilities for advanced material design.

The safety profile of CAS No. 2799-73-7 must be carefully considered during handling and storage due to its reactivity. While it does not fall under hazardous classifications such as flammability or toxicity at typical use concentrations, proper precautions should be taken to avoid exposure to moisture and incompatible substances. Personal protective equipment (PPE), including gloves and eye protection, is recommended when working with this compound.

In conclusion, 3-bromopropyl isothiocyanate represents a valuable tool in synthetic chemistry and drug discovery. Its unique structural features enable a wide range of applications, from medicinal chemistry to materials science. As research continues to uncover new uses for this compound, its importance in advancing scientific understanding and innovation is likely to grow.